Cas no 890094-23-2 (1-(propan-2-yl)-4-(prop-2-en-1-yl)piperidin-4-ol)

• Product Name: 1-(propan-2-yl)-4-(prop-2-en-1-yl)piperidin-4-ol
• CAS No: 890094-23-2
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 3103366
• PubChem ID: 5200463
• Update Time: 2025-05-21

1-(propan-2-yl)-4-(prop-2-en-1-yl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(propan-2-yl)-4-(prop-2-en-1-yl)piperidin-4-ol
• 1-(methylethyl)-4-prop-2-enylpiperidin-4-ol
• CS-0353431
• 4-(prop-2-en-1-yl)-1-(propan-2-yl)piperidin-4-ol
• 890094-23-2
• 1-propan-2-yl-4-prop-2-enylpiperidin-4-ol
• STK688934
• 4-Allyl-1-isopropyl-4-piperidinol
• VPVFGAXXDWSHEG-UHFFFAOYSA-N
• AKOS005601304
• EN300-393691
• 4-Piperidinol, 1-(1-methylethyl)-4-(2-propenyl)-
• 4-Allyl-1-isopropylpiperidin-4-ol

• Inchi： 1S/C11H21NO/c1-4-5-11(13)6-8-12(9-7-11)10(2)3/h4,10,13H,1,5-9H2,2-3H3
• InChI Key： VPVFGAXXDWSHEG-UHFFFAOYSA-N
• SMILES： OC1(CC=C)CCN(C(C)C)CC1

Computed Properties

• Exact Mass: 183.162314293Da
• Monoisotopic Mass: 183.162314293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-(propan-2-yl)-4-(prop-2-en-1-yl)piperidin-4-ol

1-(Propan-2-yl)-4-(prop-2-en-1-yl)piperidin-4-ol: A Comprehensive Overview

1-(Propan-2-yl)-4-(prop-2-en-1-yl)piperidin-4-ol, also known by its CAS Registry Number 890094-23-2, is a complex organic compound with a unique chemical structure that has garnered attention in various fields of research. This compound belongs to the class of piperidines, which are six-membered cyclic amines, and it features two distinct substituents: an isopropyl group and a propenyl group. The presence of these groups imparts unique chemical properties, making it a subject of interest in both academic and industrial settings.

The molecular structure of 1-(propan-2-yl)-4-(prop-2-en-1-yl)piperidin-4-ol is characterized by a piperidine ring with hydroxyl (-OH) functionality at the 4-position. The isopropyl group attached at the 1-position and the propenyl group at the 4-position introduce steric and electronic effects that influence its reactivity and biological activity. Recent studies have explored the potential of this compound in drug discovery, particularly in the development of bioactive molecules with therapeutic applications.

One of the most notable aspects of this compound is its versatility in synthetic chemistry. Researchers have employed it as an intermediate in the synthesis of more complex molecules, leveraging its functional groups for various reactions such as nucleophilic substitutions, oxidations, and reductions. For instance, the hydroxyl group can serve as a site for further functionalization, enabling the creation of derivatives with enhanced bioavailability or selectivity.

In terms of biological activity, 1-(propan-2-yl)-4-(prop-2-en-1-y) has shown promise in preliminary assays targeting enzymes involved in metabolic pathways. Its ability to interact with specific protein targets suggests potential applications in treating conditions such as inflammation, neurodegenerative diseases, and metabolic disorders. However, further research is required to fully elucidate its pharmacokinetic profile and safety profile.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the piperidine ring followed by selective substitution at specific positions. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, making it more accessible for large-scale production. The use of green chemistry principles in its synthesis has also been explored to minimize environmental impact.

From an environmental perspective, understanding the fate and transport of CAS No. 890094-based compounds is crucial for assessing their potential impact on ecosystems. Studies have indicated that this compound exhibits moderate biodegradability under aerobic conditions, though its persistence in aquatic environments warrants further investigation to ensure compliance with regulatory standards.

In conclusion, 1-(propan-...) represents a valuable addition to the arsenal of organic compounds used in modern chemistry. Its unique structure, coupled with emerging research findings, positions it as a promising candidate for future innovations in pharmaceuticals and related fields. Continued exploration into its properties will undoubtedly unlock new opportunities for its application across diverse industries.